A dual-responsive probe for the simultaneous monitoring of viscosity and peroxynitrite with different fluorescence signals in living cells†

Chemical Communications Pub Date: 2022-04-21 DOI: 10.1039/D2CC01607A

Abstract

We developed a dual-responsive fluorescent probe MC-V-P for the simultaneous detection of ONOO− and viscosity by different imaging channels. MC-V-P has high sensitivity and selectivity, and shows good stability at different pH levels. Notably, the probe has two independent fluorescence signals toward ONOO− and viscosity changes at 580 nm and 740 nm, respectively. Cell imaging experiment results demonstrated that MC-V-P exhibits low cytotoxicity and could be used to monitor viscosity and ONOO− in living HepG2 cells simultaneously.

Graphical abstract: A dual-responsive probe for the simultaneous monitoring of viscosity and peroxynitrite with different fluorescence signals in living cells
Recommended Literature
Chemical Communications
Journal Name：Chemical Communications
Research Products